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Compound of Interest

Compound Name: Antitumor agent-143

Cat. No.: B12381442 Get Quote

Essential Safety and Handling: Antitumor Agent-143
Disclaimer: "Antitumor agent-143" is an investigational compound identified as a potent dual

PTPN2/PTP1B inhibitor.[1][2] As with many research-stage cytotoxic agents, a comprehensive,

publicly available Safety Data Sheet (SDS) is limited. Therefore, the following guidelines are

based on established best practices for handling hazardous, potent antineoplastic drugs.[3][4]

[5] All laboratory personnel must supplement these procedures with a thorough review of any

available supplier documentation and adhere to their institution's specific Environmental Health

and Safety (EHS) protocols.

Hazard Identification and Risk Assessment
Antitumor agent-143 is a potent cytotoxic compound designed to inhibit cell growth. Due to its

mechanism of action, it should be presumed to be carcinogenic, mutagenic, and/or teratogenic.

Occupational exposure can occur via inhalation, skin contact, absorption, or ingestion. A formal

risk assessment must be conducted before any new procedure involving this agent.

Key Physicochemical Properties:

Chemical Name: Antitumor agent 143 (compound 369)

Mechanism of Action: Dual inhibitor of protein tyrosine phosphatases PTPN2 and PTP1B

Stability: Reported to degrade rapidly in aqueous solutions at physiological pH
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Personal Protective Equipment (PPE)
The use of appropriate PPE is the most critical barrier to preventing accidental exposure.

Personnel must be thoroughly trained in the proper donning and doffing of all required

equipment. Different tasks require different levels of protection, as summarized below.

Task
Required Personal Protective Equipment
(PPE)

Receiving & Storage Single pair of chemotherapy-rated nitrile gloves.

Routine Handling (in a certified Class II

Biological Safety Cabinet)

Gown: Disposable, solid-front, back-closure

gown made of polyethylene-coated

polypropylene. Gloves: Double-gloving with

chemotherapy-tested nitrile gloves (must comply

with ASTM D6978-05 standard). The inner glove

is worn under the cuff, the outer glove over the

cuff. Eye Protection: Safety glasses with side

shields or goggles.

Procedures Outside a BSC (Risk of

splash/aerosol)

All PPE from Routine Handling, plus:Eye/Face

Protection: Full-face shield worn over safety

goggles. Respiratory Protection: A fit-tested N95

(or higher) respirator.

Spill Cleanup

Gown: Impervious, disposable gown. Gloves:

Double-gloving with industrial-thickness nitrile or

neoprene gloves. Eye/Face Protection: Full-face

shield and safety goggles. Respiratory

Protection: Fit-tested N95 or higher respirator.

Other: Disposable shoe covers.

Waste Disposal
PPE as required for the generating task (e.g.,

routine handling).

Operational Plan: Handling and Administration
All procedures involving the manipulation of Antitumor agent-143, especially those that could

generate aerosols (e.g., reconstituting powder, pipetting), must be performed within a certified
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Class II Biological Safety Cabinet (BSC) or a chemical fume hood with appropriate filtration.

Protocol for Reconstitution of Lyophilized Powder
Preparation: Decontaminate the BSC work surface before beginning. Assemble all

necessary materials, including the agent vial, sterile diluent, syringes, needles, and a

designated cytotoxic sharps container. Place a plastic-backed absorbent pad on the work

surface.

Don PPE: Don the appropriate PPE for routine handling as specified in the table above.

Reconstitution: Using a sterile syringe, slowly inject the required volume of diluent into the

vial, directing the stream against the inner wall to minimize aerosolization.

Dissolution: Allow the vial to stand until the powder is fully dissolved. Gentle swirling may be

used; DO NOT SHAKE OR VORTEX to avoid creating aerosols.

Withdrawal: Using a new sterile syringe, withdraw the required volume of the reconstituted

solution.

Post-Handling: Wipe the exterior of the vial and any final preparation containers (e.g.,

microfuge tubes) with a lint-free wipe soaked in 70% isopropyl alcohol before removing them

from the BSC.

Immediate Disposal: Dispose of all single-use items, including needles, syringes, and vials,

directly into the appropriate, clearly labeled cytotoxic waste containers located within the

BSC.
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Caption: Experimental workflow for the safe reconstitution of Antitumor agent-143.
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Disposal Plan
All materials that have come into contact with Antitumor agent-143 are considered hazardous

cytotoxic waste and must be segregated and disposed of according to institutional and

regulatory guidelines.

Trace Waste (Solids & Sharps): Includes items with minimal residual contamination such as

empty vials, flasks, gloves, gowns, and bench pads.

Sharps (needles, empty vials): Must be placed in a yellow, puncture-resistant, rigid

container labeled "Trace Chemotherapy Waste" or "Cytotoxic Sharps".

Non-Sharps (PPE, pads): Must be placed in a thick, yellow plastic bag or container labeled

"Trace Chemotherapy Waste".

Bulk Waste: Includes unused or expired agents, concentrated stock solutions, and grossly

contaminated materials.

This waste must be collected in a black, RCRA-regulated hazardous waste container,

clearly labeled with the chemical name.

Liquid Waste: Aqueous solutions may require chemical deactivation before disposal,

depending on local regulations. Do not dispose of this agent down the drain.

Spill and Emergency Plan
Clear, written procedures must be in place to manage spills, and a fully stocked cytotoxic spill

kit must be readily accessible in all areas where the agent is handled.

Protocol for Spill Decontamination
Evacuate & Secure: Immediately alert others in the area. Secure the perimeter of the spill to

prevent further contamination.

Don PPE: Don the full set of PPE for spill cleanup, including a respirator and shoe covers.

Contain Spill:
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For Liquids: Cover the spill with absorbent pads from the spill kit.

For Powders: Gently cover the spill with damp absorbent pads to avoid making the powder

airborne.

Clean Spill Area: Working from the outside of the spill inward, carefully collect all

contaminated debris and place it into a designated cytotoxic waste bag.

Decontaminate Surface: Clean the area with a detergent solution, followed by a rinse with

water. A final decontamination step with a suitable agent (e.g., 10% bleach solution, followed

by a water rinse to prevent corrosion) is recommended.

Dispose of Waste: Seal the waste bag containing all cleanup materials and contaminated

PPE. Place this bag into the appropriate bulk hazardous waste container.

Report: Document the spill and cleanup procedure according to institutional policy.
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Caption: Logical workflow for responding to a cytotoxic agent spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12381442?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/anticancer-agent-143.html
https://www.vulcanchem.com/product/vc16610126
https://apps.worcsacute.nhs.uk/KeyDocumentPortal/Home/DownloadFile/4375
https://pmc.ncbi.nlm.nih.gov/articles/PMC4324350/
https://www.hse.gov.uk/healthservices/safe-use-cytotoxic-drugs.htm
https://www.benchchem.com/product/b12381442#personal-protective-equipment-for-handling-antitumor-agent-143
https://www.benchchem.com/product/b12381442#personal-protective-equipment-for-handling-antitumor-agent-143
https://www.benchchem.com/product/b12381442#personal-protective-equipment-for-handling-antitumor-agent-143
https://www.benchchem.com/product/b12381442#personal-protective-equipment-for-handling-antitumor-agent-143
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12381442?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12381442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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